Cas no 1781875-71-5 (5,6-Dimethylpyridine-3-sulfonyl chloride)
5,6-Dimethylpyridine-3-sulfonyl chloride is a versatile sulfonylation reagent commonly employed in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The dimethylpyridine scaffold enhances stability while maintaining favorable solubility in common organic solvents. This compound is particularly useful in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing intermediates. Its well-defined structure and consistent purity make it a reliable choice for applications in medicinal chemistry and material science. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
1781875-71-5 structure
Product Name:5,6-Dimethylpyridine-3-sulfonyl chloride
CAS No:1781875-71-5
MF:C7H8ClNO2S
MW:205.661919593811
MDL:MFCD28368781
CID:4673288
PubChem ID:84071271
Update Time:2025-10-13
5,6-Dimethylpyridine-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethylpyridine-3-sulfonyl chloride
- 3-Pyridinesulfonyl chloride, 5,6-dimethyl-
- 4,5-Dimethyl-pyridine-3-sulfonyl chloride
-
- MDL： MFCD28368781
- Inchi： 1S/C7H8ClNO2S/c1-5-3-7(12(8,10)11)4-9-6(5)2/h3-4H,1-2H3
- InChI Key： NXKFHTRGPXTRGQ-UHFFFAOYSA-N
- SMILES： C1=NC(C)=C(C)C=C1S(Cl)(=O)=O
5,6-Dimethylpyridine-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222455-1g |
5,6-Dimethylpyridine-3-sulfonyl chloride, 95% min |
1781875-71-5 | 95% | 1g |
$1050.00 | 2023-09-06 | |
| Matrix Scientific | 222455-5g |
5,6-Dimethylpyridine-3-sulfonyl chloride, 95% min |
1781875-71-5 | 95% | 5g |
$3150.00 | 2023-09-06 | |
| Enamine | EN300-1585165-0.05g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 0.05g |
$245.0 | 2023-06-04 | |
| Enamine | EN300-1585165-0.1g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 0.1g |
$366.0 | 2023-06-04 | |
| Enamine | EN300-1585165-0.25g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 0.25g |
$524.0 | 2023-06-04 | |
| Enamine | EN300-1585165-0.5g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 0.5g |
$824.0 | 2023-06-04 | |
| Enamine | EN300-1585165-1.0g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 1g |
$1057.0 | 2023-06-04 | |
| Enamine | EN300-1585165-2.5g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 2.5g |
$2071.0 | 2023-06-04 | |
| Enamine | EN300-1585165-5.0g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 5g |
$3065.0 | 2023-06-04 | |
| Enamine | EN300-1585165-10.0g |
5,6-dimethylpyridine-3-sulfonyl chloride |
1781875-71-5 | 95% | 10g |
$4545.0 | 2023-06-04 |
5,6-Dimethylpyridine-3-sulfonyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1781875-71-5)5,6-Dimethylpyridine-3-sulfonyl chloride
Order Number:LE8321
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com
5,6-Dimethylpyridine-3-sulfonyl chloride Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1781875-71-5)5,6-Dimethylpyridine-3-sulfonyl chloride
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry